2-Ethoxy-3-methylaniline

• IUPAC Name: 2-ethoxy-3-methylaniline
• InChI: InChI=1S/C9H13NO/c1-3-11-9-7(2)5-4-6-8(9)10/h4-6H,3,10H2,1-2H3
• InChI Key: WGBOMTKEAQCJGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1N)C
• Molecular Formula: C9H13NO
• DSSTOX Substance ID: DTXSID70718327
• Molecular Weight: 151.21 g/mol
• CAS RN: 1352318-44-5

Description

“2-Ethoxy-3-methylaniline” is a chemical compound with the CAS Number: 1352318-44-5. It has a molecular weight of 151.21.

Molecular Structure Analysis

The InChI code for “2-Ethoxy-3-methylaniline” is 1S/C9H13NO/c1-3-11-9-7(2)5-4-6-8(9)10/h4-6H,3,10H2,1-2H3. This code represents the molecular structure of the compound.

Scientific Research Applications

• Chemical Synthesis

  • 2-Ethoxy-3-methylaniline is a chemical compound with the CAS Number: 1352318-44-5. It’s used in the field of chemical synthesis.
  • The compound is used as a building block in the synthesis of various chemical compounds.

• Polymer Research

  • 2-Ethoxy-3-methylaniline could potentially be used in the synthesis of substituted polyanilines. Polyanilines are a class of conducting polymers known for their ease of synthesis, low cost, considerable electrical conductivity, rich chemistry, and strengthened biocompatibility.
  • The methods of application would involve the chemical synthesis of polyanilines, potentially through oxidative polymerization.
  • The outcomes of this research could include the development of new materials with applications in sensors, electrochromic display devices, solar cells, supercapacitors, batteries, semiconductors, anticorrosion materials, and a variety of biological applications.

• Glucose Sensing

  • The biocompatibility of poly(N-methylaniline)/chitosan/H2SO4 offers a new path for glucose sensing applications.
  • The current research on H2O2 detection focuses primarily on electrode changes to reduce overpotential and boost electron transfer kinetics, which would influence sensing efficiency.

• Pharmaceutical Industry

  • The selective N-alkylation of amines continues to be an important and widely applied chemical transformation in organic synthesis, especially for the synthesis of bio-active compounds.
  • In this respect, particularly N-methylation of amines is interesting, since this transformation is regularly used to influence the lipophilicity of pharmaceutical compounds.

• Reproducibility and Research Integrity

  • Reproducibility and research integrity are essential tenets of every scientific study and discovery. They serve as proof that an established and documented work can be verified, repeated, and reproduced. New knowledge in the biomedical science is built on the shoulders of established and proven principles. Thus, scientists must be able to trust and build on the knowledge of their colleagues. In this context, 2-Ethoxy-3-methylaniline, as a well-defined chemical compound, could be used in reproducible research protocols.

• Nanotechnology

  • Potential technological applications of metal oxide nanoparticles play a vital role attracting researchers with considerable interest from the fields of materials chemistry, medicine, agriculture, information technology, biomedical, optical, electronics, catalysis, environment, energy, and sense. As a chemical compound, 2-Ethoxy-3-methylaniline could potentially be used in the synthesis of these nanoparticles.

Safety And Hazards

The safety data sheet (SDS) for “2-Ethoxy-3-methylaniline” provides information on its hazards, handling, storage, and emergency procedures. It’s important to handle it with appropriate safety measures.